Cas no 383146-35-8 (2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide)

• Product Name: 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide
• CAS No: 383146-35-8
• CID: 4650378
• Update Time: 2025-05-20

2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide

Additional information on 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide

Comprehensive Overview of 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide (CAS No. 383146-35-8)

The compound 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide (CAS No. 383146-35-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiochromene core and dichlorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide has surged, driven by advancements in drug discovery and sustainable agriculture. This compound’s sulfur-containing ring (thiochromene) is a key feature, as sulfur atoms often enhance binding affinity and metabolic stability in drug molecules. Additionally, the dichlorophenyl group contributes to its lipophilicity, which is crucial for membrane permeability in therapeutic agents.

One of the most frequently searched questions about this compound revolves around its synthetic routes and mechanism of action. Scientists have explored multi-step synthesis methods to optimize yield and purity, often starting from 6-methylthiochroman-4-one derivatives. The compound’s potential as a kinase inhibitor or antimicrobial agent has also been a hot topic in academic forums, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.

From an industrial perspective, 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide is often discussed in the context of green chemistry and process optimization. Companies are investing in eco-friendly synthesis techniques to reduce waste and energy consumption, reflecting broader trends in sustainable chemical manufacturing. Its compatibility with catalytic reactions and microwave-assisted synthesis has been highlighted in recent patents, making it a case study for innovation in organic chemistry.

Another area of interest is the compound’s structure-activity relationship (SAR), which is critical for designing derivatives with improved efficacy. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets. These approaches align with the increasing use of AI-driven drug design, a trending topic in pharmaceutical research.

In summary, 2,4-Dichloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenecarboxamide (CAS No. 383146-35-8) represents a versatile and scientifically valuable compound. Its applications span from medicinal chemistry to material science, and ongoing research continues to uncover new potentials. As the scientific community prioritizes sustainability and precision medicine, this compound is poised to remain a focal point in cutting-edge research.